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Compound Name:
Bis[4-(2-hydroxyethoxy)-3,5-

dibromophenyl] Sulfone

CAS No.: 53714-39-9

Cat. No.: B1266683

Get Quote

An In-Depth Technical Guide to the Solubility of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] Sulfone for Researchers, Scientists, and Drug Development Professionals

Introduction
Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone (CAS No. 53714-39-9) is a

brominated aromatic sulfone.[1] Structurally, it belongs to the broader class of brominated

flame retardants (BFRs), a diverse group of organobromine compounds added to materials to

inhibit, suppress, or delay combustion.[2][3] BFRs are utilized in a wide array of consumer and

industrial products, including plastics, textiles, and electronics.[4] The sulfone group, flanked by

two substituted phenyl rings, imparts a specific chemical reactivity and three-dimensional

structure that, along with the bromine and hydroxyethoxy moieties, dictates its physicochemical

properties.

Understanding the solubility of this compound is a critical first step in a variety of research and

development applications. For toxicologists and environmental scientists, solubility data is

essential for assessing its environmental fate, persistence, and potential for bioaccumulation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1266683#bc-rfq
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone-solubility-data
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone-solubility-data
https://www.benchchem.com/product/b1266683/docs?utm_src=pdf-body#bis-4-2-hydroxyethoxy-3-5-dibromophenyl-sulfone-solubility-data
https://cymitquimica.com/products/3B-B1572/bis35-dibromo-4-2-hydroxyethoxyphenyl-sulfone/
https://www2.mst.dk/udgiv/publications/1999/87-7909-416-3/html/kap01_eng.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2672362/
https://www.mdpi.com/2076-3417/14/17/7892
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3][5] For chemists and material scientists, this information is fundamental for designing

reaction conditions, purification protocols, and formulation strategies. This guide provides a

comprehensive overview of the known solubility of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone, offers insights based on analogous structures, and presents detailed

experimental protocols for its empirical determination.

Physicochemical Properties
A summary of the key physicochemical properties of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone is presented in the table below. These properties are foundational to

understanding its solubility behavior.

Property Value Source(s)

Synonyms

Bis[3,5-dibromo-4-(2-

hydroxyethoxy)phenyl]

Sulfone; 2,2'-(4,4'-

sulfonylbis(2,6-dibromo-4,1-

phenylene))bis(oxy)diethanol

[6]

CAS Number 53714-39-9 [1][7]

Molecular Formula C₁₆H₁₄Br₄O₆S [1][7]

Molecular Weight 653.96 g/mol [1][7]

Appearance
White to almost white

powder/crystal
[1]

Purity >96.0% (by GC) [1]

Known Solubility
Soluble in Dimethylformamide

(DMF)
[6][7]

The molecular structure is characterized by a central sulfonyl group (SO₂) creating a V-shape,

with two identical substituted phenyl rings attached. Each phenyl ring is heavily substituted with

two bromine atoms and a 2-hydroxyethoxy group. The presence of four bromine atoms

significantly increases the molecular weight and is expected to contribute to low aqueous

solubility, a common characteristic of polybrominated compounds.[5] Conversely, the two
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hydroxyl (-OH) and two ether (-O-) functionalities in the hydroxyethoxy groups can participate in

hydrogen bonding, potentially increasing solubility in polar protic and aprotic solvents

compared to a non-functionalized analogue.

Solubility Profile of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] Sulfone
Known Qualitative Solubility Data
Direct, quantitative solubility data for Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone
is not extensively reported in peer-reviewed literature. However, chemical supplier databases

consistently report that the compound is soluble in dimethylformamide (DMF).[6][7] DMF is a

polar aprotic solvent, suggesting that the compound's polarity is significant enough to allow

dissolution in such solvents.

Inferred Solubility Characteristics
Based on its chemical structure and the general properties of related compounds, a qualitative

solubility profile can be inferred:

Aqueous Solubility: Expected to be very low. BFRs are generally hydrophobic and exhibit

poor water solubility.[4] For instance, the water solubility of various polybrominated diphenyl

ethers (PBDEs) ranges from 0.00087 to 0.04 mg/L at 25 °C.[5] The large, hydrophobic,

bromine-rich core of the molecule will likely dominate over the hydrophilic character of the

two hydroxyethoxy groups, leading to limited solubility in water.

Solubility in Organic Solvents:

Polar Aprotic Solvents: As confirmed by its solubility in DMF, it is likely to be soluble in

other polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N-methyl-2-

pyrrolidone (NMP). These solvents can effectively solvate the polar sulfone group and

interact with the hydroxyethoxy side chains.

Polar Protic Solvents: Solubility in alcohols (e.g., methanol, ethanol) is likely to be

moderate. While the hydroxyl groups can act as hydrogen bond donors and acceptors, the

large non-polar surface area of the brominated rings may limit high solubility. A related

compound, Bis(4-hydroxyphenyl) sulfone (Bisphenol S), is soluble in alcohols.[8]
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Non-Polar Solvents: Solubility in non-polar solvents like hexane or toluene is expected to

be low. Despite the lipophilic nature of the brominated rings, the polarity of the sulfone and

hydroxyethoxy groups will hinder dissolution in highly non-polar media.

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, standardized experimental methods must be employed.

The choice of method often depends on the expected solubility range and the properties of the

compound. For a sparingly soluble compound like Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone, the shake-flask method is the gold standard for determining

thermodynamic equilibrium solubility.[9]

Workflow for Solubility Determination
The following diagram outlines a typical workflow for determining the solubility of a compound

like Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone.
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Caption: Experimental workflow for determining thermodynamic solubility.
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Detailed Step-by-Step Protocol: Shake-Flask Method
1. Materials and Reagents:

Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl] sulfone (purity > 96%)[1]

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, acetonitrile,

dimethylformamide) of analytical or HPLC grade.

Thermostatic shaker water bath or incubator.

Calibrated analytical balance.

Glass vials with PTFE-lined screw caps.

Centrifuge.

Syringes and syringe filters (e.g., 0.22 µm PTFE).

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

2. Procedure:

Preparation of Solutions: Add an excess amount of Bis[4-(2-hydroxyethoxy)-3,5-
dibromophenyl] sulfone to a series of vials containing a precisely known volume of each

test solvent. The presence of undissolved solid at the end of the experiment is crucial to

ensure saturation.

Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the vials for a predetermined period, typically 24

to 48 hours, to ensure that equilibrium is reached between the dissolved and undissolved

solute.[9]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature to let the excess solid settle. For robust separation, centrifuge the vials

at a moderate speed.
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Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately

filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any

suspended solid particles.

Quantification:

Prepare a series of standard solutions of the compound in a suitable solvent (in which it is

freely soluble, like DMF) at known concentrations.

Develop a suitable HPLC-UV method for quantification. A reversed-phase C18 column is

often suitable for aromatic sulfones.[10] The mobile phase could be a gradient of

acetonitrile and water. The UV detection wavelength should be set to a λmax of the

compound, which for a related compound is around 295 nm.[8]

Generate a calibration curve by injecting the standard solutions.

Inject the filtered sample (diluted if necessary) into the HPLC system and determine its

concentration by interpolating from the calibration curve.

3. Data Analysis:

Calculate the solubility as the mean concentration from at least three replicate experiments

for each solvent and temperature.

Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Logical Framework for Method Validation
To ensure the trustworthiness of the generated solubility data, the entire protocol must be self-

validating.
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Caption: Self-validating system for solubility determination.

Equilibrium Confirmation: To confirm that equilibrium has been reached, samples can be

taken at multiple time points (e.g., 24h, 48h, and 72h). The concentration should be

consistent across the later time points.

Solid State Analysis: It is good practice to analyze the solid phase before and after the

experiment (e.g., using DSC or XRD) to check for any polymorphic transformations or

solvate formation, which could affect the solubility value.

Analytical Method Validation: The HPLC method used for quantification must be validated for

linearity, accuracy, and precision according to standard guidelines to ensure reliable
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concentration measurements.

Conclusion
While specific quantitative solubility data for Bis[4-(2-hydroxyethoxy)-3,5-dibromophenyl]
sulfone is scarce in the public domain, a scientifically sound profile can be inferred from its

molecular structure and the properties of related brominated flame retardants and aromatic

sulfones. The compound is known to be soluble in DMF and is anticipated to have very low

aqueous solubility while showing moderate solubility in other polar organic solvents. For

researchers requiring precise quantitative data, this guide provides a robust, step-by-step

experimental protocol based on the industry-standard shake-flask method, along with a

framework for ensuring the integrity and trustworthiness of the results. This foundational data is

indispensable for advancing research in drug development, material science, and

environmental safety assessment involving this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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